Cas no 17133-54-9 ((3,4-Dihydro-2h-quinolin-1-yl)acetic Acid Methyl Ester)

• Product Name: (3,4-Dihydro-2h-quinolin-1-yl)acetic Acid Methyl Ester
• CAS No: 17133-54-9
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 1028488
• PubChem ID: 22200117
• Update Time: 2025-10-29

(3,4-Dihydro-2h-quinolin-1-yl)acetic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3,4-dihydroquinolin-1(2H)-yl)acetate
• (3,4-Dihydro-2H-quinolin-1-yl)-acetic acid Methyl ester
• methyl 2-(3,4-dihydro-2H-quinolin-1-yl)acetate
• G10356
• EN300-7406479
• Methyl2-(3,4-dihydroquinolin-1(2H)-yl)acetate
• Methyl (3,4-Dihydro-2H-quinolin-1-yl)-acetate
• Methyl (3,4-dihydro-2H-quinolin-1-yl)acetate
• BS-27469
• methyl 2-(1,2,3,4-tetrahydroquinolin-1-yl)acetate
• AKOS003962115
• Methyl (3,4-dihydroquinolin-1(2H)-yl)acetate
• DB-142757
• 17133-54-9
• (3,4-Dihydro-2H-quinolin-1-yl)acetic acid methyl ester
• VMDHSQPHGNLFCV-UHFFFAOYSA-N
• DTXSID50623400
• SCHEMBL5859908
• (3,4-Dihydro-2h-quinolin-1-yl)acetic Acid Methyl Ester

• Inchi： 1S/C12H15NO2/c1-15-12(14)9-13-8-4-6-10-5-2-3-7-11(10)13/h2-3,5,7H,4,6,8-9H2,1H3
• InChI Key： VMDHSQPHGNLFCV-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C2C=CC=CC=2CCC1)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3,4-Dihydro-2h-quinolin-1-yl)acetic Acid Methyl Ester

Comprehensive Overview of (3,4-Dihydro-2h-quinolin-1-yl)acetic Acid Methyl Ester (CAS No. 17133-54-9)

(3,4-Dihydro-2h-quinolin-1-yl)acetic Acid Methyl Ester, with the CAS number 17133-54-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative is part of the quinoline family, a class of compounds known for their diverse biological activities and applications in drug development. The compound's unique structure, featuring a dihydroquinoline core and an acetic acid methyl ester side chain, makes it a valuable intermediate in synthetic chemistry and medicinal research.

In recent years, the demand for quinoline-based compounds has surged due to their potential therapeutic properties. Researchers are particularly interested in 17133-54-9 for its role in synthesizing novel molecules with anti-inflammatory, antimicrobial, and anticancer activities. The compound's methyl ester group enhances its solubility and bioavailability, which are critical factors in drug formulation. This aligns with the growing trend of optimizing drug delivery systems and improving pharmacokinetic profiles in modern pharmaceuticals.

The synthesis of (3,4-Dihydro-2h-quinolin-1-yl)acetic Acid Methyl Ester typically involves multi-step organic reactions, including cyclization and esterification processes. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches are being explored to improve yield and reduce environmental impact. These innovations resonate with the global push for sustainable chemistry and eco-friendly manufacturing practices, which are hot topics in both academic and industrial circles.

Analytical characterization of CAS 17133-54-9 is performed using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm the structural integrity of the compound, which is essential for its application in high-value research. The compound's stability under various conditions is also a subject of study, as it influences storage and handling protocols. This aspect is particularly relevant to laboratories and manufacturers seeking reliable chemical intermediates for long-term projects.

Beyond pharmaceuticals, (3,4-Dihydro-2h-quinolin-1-yl)acetic Acid Methyl Ester has potential applications in material science and agrochemicals. Its quinoline scaffold can be modified to create functional materials with specific optical or electronic properties. Additionally, derivatives of this compound are being investigated for their role in developing new crop protection agents, addressing the increasing need for sustainable agriculture solutions. These interdisciplinary applications highlight the versatility of 17133-54-9 and its relevance to current scientific challenges.

In conclusion, (3,4-Dihydro-2h-quinolin-1-yl)acetic Acid Methyl Ester (CAS No. 17133-54-9) is a compound of significant interest due to its structural features and broad applicability. Its role in drug discovery, green chemistry, and material innovation positions it as a key player in advancing scientific and industrial progress. As research continues to uncover new possibilities for this molecule, its importance in both academic and commercial settings is expected to grow.